Cas no 1784112-11-3 (5-Bromo-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid)

• Product Name: 5-Bromo-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid
• CAS No: 1784112-11-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD32696076
• CID: 4781701
• Update Time: 2023-11-22

5-Bromo-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• 5-Bromo-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid

• MDL： MFCD32696076
• Inchi： 1S/C9H7BrN2O2/c1-12-4-6(9(13)14)5-2-8(10)11-3-7(5)12/h2-4H,1H3,(H,13,14)
• InChI Key： IDAOPTGMUIJGLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C(=O)O)=CN(C)C=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1